Cas no 28075-50-5 (cyclohexen-1-yl trifluoromethanesulfonate)

Cyclohexen-1-yl trifluoromethanesulfonate is a versatile reagent in organic synthesis, primarily used as an efficient alkylating agent or intermediate in cross-coupling reactions. Its trifluoromethanesulfonate (triflate) group acts as an excellent leaving group, facilitating nucleophilic substitution or transition metal-catalyzed transformations. The cyclohexenyl moiety provides a reactive alkene functionality, enabling further derivatization such as cycloadditions or hydrogenations. This compound is particularly valuable in the synthesis of complex cyclic structures and pharmaceuticals due to its high reactivity and selectivity. Its stability under controlled conditions ensures reliable handling, while its compatibility with a range of catalysts enhances its utility in diverse synthetic applications.
cyclohexen-1-yl trifluoromethanesulfonate structure
28075-50-5 structure
Product Name:cyclohexen-1-yl trifluoromethanesulfonate
CAS No:28075-50-5
MF:C7H9F3O3S
MW:230.204771757126
MDL:MFCD06411281
CID:274606
PubChem ID:24871697
Update Time:2025-06-08

cyclohexen-1-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,1,1,1-trifluoro-, 1-cyclohexen-1-yl ester
    • cyclohexen-1-yl trifluoromethanesulfonate
    • 1-cyclohexenyl triflate
    • 1-Cyclohexenyl trifluoromethanesulfonate
    • Cyclohex-1-en-1-yl triflate
    • cyclohex-1-en-1-yl trifluoromethane sulfonate
    • Cyclohexenyl triflate
    • O-trifluoromethylsulfonyl-1-cyclohexenol
    • trifluoromethanesulfonic acid 1-cyclohexenyl ester
    • trifluoromethanesulfonic acid cyclohex-1-enyl ester
    • FT-0700660
    • DTXSID80312855
    • AKOS015916119
    • A853651
    • CS-0089679
    • 1-Cyclohexenyl trifluoromethanesulfonate, 97%
    • SCHEMBL201444
    • cyclohex-1-en-1-yl trifluoromethanesulfonate
    • NSC-263694
    • 1-cyclohexen-1-yl trifluoromethanesulfonate
    • cyclohexenol triflate
    • MFCD06411281
    • (cyclohexen-1-yl)trifluoromethyl sulfonate
    • Cyclohex-1-enyl trifluoromethanesulfonate
    • Methanesulfonic acid, trifluoro-, 1-cyclohexen-1-yl ester
    • trifluoro-methanesulfonic acid 1-cyclohexenyl ester
    • cyclohex-1-en-1-yltrifluoromethanesulfonate
    • cyclohexenyl trifluoromethanesulfonate
    • 28075-50-5
    • 1-CYCLOHEXEN-1-YL TRIFLUOROMETHANE-
    • NSC263694
    • AS-42955
    • J-016963
    • CHEMBL342743
    • Cyclohex-1-en-1-yl trifluoromethanesulphonate
    • MDL: MFCD06411281
    • Inchi: 1S/C7H9F3O3S/c8-7(9,10)14(11,12)13-6-4-2-1-3-5-6/h4H,1-3,5H2
    • InChI Key: WVSCRRLWRRANJY-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1=CCCCC1

Computed Properties

  • Exact Mass: 230.02200
  • Monoisotopic Mass: 230.02244980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Not available
  • Density: 1.315 g/mL at 25 °C(lit.)
  • Boiling Point: 84-87 °C/4 mmHg(lit.)
  • Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
  • PSA: 51.75000
  • LogP: 3.39130
  • Solubility: Not available

cyclohexen-1-yl trifluoromethanesulfonate Security Information

  • Hazardous Material transportation number:NA 1993 / PGIII
  • WGK Germany:3
  • Storage Condition:2-8°C

cyclohexen-1-yl trifluoromethanesulfonate Customs Data

  • HS CODE:2906199090
  • Customs Data:

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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